94-78-0

Phenazopyridine

In Stock

• CAS RN:
• 94-78-0

• Formula:
• C11H11N5

• InChI:
• InChI=1S/C11H11N5/c12-10-7-6-9(11(13)14-10)16-15-8-4-2-1-3-5-8/h1-7H,(H4,12,13,14)

• InChIKey:
• QPFYXYFORQJZEC-UHFFFAOYSA-N

• Phenazopyridine is a synthetic pyridine derivative anesthetic, Phenazopyridine is used as a local anesthetic in urinary tract disorders to relieve pain of lower urinary-tract irritation, as in cystitis, urethritis or prostatitis. Compatible with relief of pain and discomfort in antibacterial therapy, its use is limited however due to toxicity (primarily blood disorders) and potential carcinogenicity. (NCI04)
  Phenazopyridine is a diaminopyridine that is 2,6-diaminopyridine substituted at position 3 by a phenylazo group. A local anesthetic that has topical analgesic effect on mucosa lining of the urinary tract. Its use is limited by problems with toxicity (primarily blood disorders) and potential carcinogenicity. It has a role as a local anaesthetic, a non-narcotic analgesic, a carcinogenic agent and an anticoronaviral agent. It is a diaminopyridine and an azo compound. It i...

5-Fluoro-2-nitrobenzonitrile

In Stock

• CAS RN:
• 50594-78-0

• Formula:
• C7H3FN2O2

• InChI:
• InChI=1S/C7H3FN2O2/c8-6-1-2-7(10(11)12)5(3-6)4-9/h1-3H

• InChIKey:
• VCEQYKYTIDJWTD-UHFFFAOYSA-N

• 5-Fluoro-2-nitrobenzonitrile is a useful research compound. Its molecular formula is C7H3FN2O2 and its molecular weight is 166.11 g/mol. The purity is usually 95%.

2-Heptylthiophene

Usually In Stock

• CAS RN:
• 18794-78-0

• Formula:
• C11H18S

• InChI:
• InChI=1S/C11H18S/c1-2-3-4-5-6-8-11-9-7-10-12-11/h7,9-10H,2-6,8H2,1H3

• InChIKey:
• FGGZOCMVJAJPMH-UHFFFAOYSA-N

• 2-Heptylthiophene is a useful research compound. Its molecular formula is C11H18S and its molecular weight is 182.33 g/mol. The purity is usually 95%.

1-(2-chloroethyl)-1H-imidazole hydrochloride

In Stock

• CAS RN:
• 18994-78-0

• Formula:
• C5H8Cl2N2

• InChI:
• InChI=1S/C5H7ClN2.ClH/c6-1-3-8-4-2-7-5-8;/h2,4-5H,1,3H2;1H

• InChIKey:
• LXILQBZVZYRMND-UHFFFAOYSA-N

• 1-(2-chloroethyl)-1H-imidazole hydrochloride is a useful research compound. Its molecular formula is C5H8Cl2N2 and its molecular weight is 167.03 g/mol. The purity is usually 95%.

Isodonoic acid

• CAS RN:
• 84294-78-0

• Formula:
• C22H28O8

• InChI:
• InChI=1S/C22H28O8/c1-10-12-7-13(24)15-21(8-12,17(10)25)19(28)29-9-22(15)14(30-11(2)23)5-6-20(3,4)16(22)18(26)27/h12-16,24H,1,5-9H2,2-4H3,(H,26,27)/t12-,13+,14+,15-,16-,21+,22+/m1/s1

• InChIKey:
• YYLPICOTWQVMKZ-OWAWIEFQSA-N

• Isodonoic acid, also known as Isodonoic acid, is a useful research compound. Its molecular formula is C22H28O8 and its molecular weight is 420.5 g/mol. The purity is usually 95%.

Theophylline, 7-(2-(diethylamino)ethyl)-6-thio-, methiodide

• CAS RN:
• 97194-78-0

• Formula:
• C14H24IN5OS

• InChI:
• InChI=1S/C13H21N5OS.CH3I/c1-5-17(6-2)7-8-18-9-14-11-10(18)12(20)16(4)13(19)15(11)3;1-2/h9H,5-8H2,1-4H3;1H3

• InChIKey:
• XLOSZJWGQSPNAS-UHFFFAOYSA-N

• Theophylline, 7-(2-(diethylamino)ethyl)-6-thio-, methiodide is a bioactive chemical.

3-Tert-butoxycarbonylamino-3-cyclobutyl-propionic acid

• CAS RN:
• 903094-78-0

• Formula:
• C12H21NO4

• InChI:
• InChI=1S/C12H21NO4/c1-12(2,3)17-11(16)13-9(7-10(14)15)8-5-4-6-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)

• InChIKey:
• DSBXGUITJZILAS-UHFFFAOYSA-N

• 3-Tert-butoxycarbonylamino-3-cyclobutyl-propionic acid is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.3 g/mol. The purity is usually 95%.

3-(2,5-Dimethylphenyl)-4'-methylpropiophenone

In Stock

• CAS RN:
• 898794-78-0

• Formula:
• C18H20O

• InChI:
• InChI=1S/C18H20O/c1-13-5-8-16(9-6-13)18(19)11-10-17-12-14(2)4-7-15(17)3/h4-9,12H,10-11H2,1-3H3

• InChIKey:
• HBMSBCXGECUROR-UHFFFAOYSA-N

• 3-(2,5-Dimethylphenyl)-4'-methylpropiophenone is a useful research compound. Its molecular formula is C18H20O and its molecular weight is 252.3 g/mol. The purity is usually 95%.

5-oxo-1-phenyl-N-(5-((pyridin-3-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872594-78-0

• Formula:
• C19H17N5O2S2

• InChI:
• InChI=1S/C19H17N5O2S2/c25-16-9-14(11-24(16)15-6-2-1-3-7-15)17(26)21-18-22-23-19(28-18)27-12-13-5-4-8-20-10-13/h1-8,10,14H,9,11-12H2,(H,21,22,26)

• InChIKey:
• STZRCXFNYQQQDD-UHFFFAOYSA-N

• 5-oxo-1-phenyl-N-(5-((pyridin-3-ylmethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C19H17N5O2S2 and its molecular weight is 411.5. The purity is usually 95%.

1-Acetyl-2-[(4-bromophenyl)-chloromethyl]-2-chloroindol-3-one

• CAS RN:
• 144294-78-0

• Formula:
• C17H12BrCl2NO2

• InChI:
• InChI=1S/C17H12BrCl2NO2/c1-10(22)21-14-5-3-2-4-13(14)16(23)17(21,20)15(19)11-6-8-12(18)9-7-11/h2-9,15H,1H3

• InChIKey:
• QWOXXKDLLSQDPC-UHFFFAOYSA-N

• 1-Acetyl-2-[(4-bromophenyl)-chloromethyl]-2-chloroindol-3-one, also known as 1-Acetyl-2-[(4-bromophenyl)-chloromethyl]-2-chloroindol-3-one, is a useful research compound. Its molecular formula is C17H12BrCl2NO2 and its molecular weight is 413.1 g/mol. The purity is usually 95%.

Ethyl (3aR,7R,7aS)-7-hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate

In Stock

• CAS RN:
• 136994-78-0

• Formula:
• C12H18O5

• InChI:
• InChI=1S/C12H18O5/c1-4-15-11(14)7-5-8(13)10-9(6-7)16-12(2,3)17-10/h6,8-10,13H,4-5H2,1-3H3/t8-,9-,10+/m1/s1

• InChIKey:
• YDMLLAZCHMXIOO-BBBLOLIVSA-N

• Ethyl (3aR,7R,7aS)-7-hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate, also known as Ethyl (3aR,7R,7aS)-7-hydroxy-2,2-dimethyl-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate, is a useful research compound. Its molecular formula is C12H18O5 and its molecular weight is 242.27 g/mol. The purity is usually 95%.

rac-(1s,3s)-3-(aminomethyl)-1-(difluoromethyl)cyclobutan-1-ol hydrochloride

In Stock

• CAS RN:
• 2379394-78-0

• Formula:
• C6H12ClF2NO

• Rac-(1s,3s)-3-(aminomethyl)-1-(difluoromethyl)cyclobutan-1-ol hydrochloride is a useful research compound. Its molecular formula is C6H12ClF2NO and its molecular weight is 187.6. The purity is usually 95%.

3-((4-fluorobenzyl)thio)-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014094-78-0

• Formula:
• C17H20FN5O2S

• InChI:
• InChI=1S/C17H20FN5O2S/c1-22-10-14(16(21-22)25-3)15-19-20-17(23(15)8-9-24-2)26-11-12-4-6-13(18)7-5-12/h4-7,10H,8-9,11H2,1-3H3

• InChIKey:
• ZUEXEMRIZZKIAO-UHFFFAOYSA-N

• 3-((4-fluorobenzyl)thio)-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C17H20FN5O2S and its molecular weight is 377.44. The purity is usually 95%.

(2E)-1-(pyridin-2-yl)-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one

In Stock

• CAS RN:
• 1823194-78-0

• Formula:
• C17H16N2O

• InChI:
• InChI=1S/C17H16N2O/c20-17(16-7-3-4-10-18-16)9-12-19-11-8-14-5-1-2-6-15(14)13-19/h1-7,9-10,12H,8,11,13H2/b12-9+

• InChIKey:
• QFKQVAWNIDKMEB-FMIVXFBMSA-N

• (2E)-1-(pyridin-2-yl)-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H16N2O and its molecular weight is 264.328. The purity is usually 95%.

(5,6-Dichloro-2-methylpyridin-3-yl)-[3-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-3-yl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2248094-78-0

• Formula:
• C19H22Cl2N4O

• InChI:
• InChI=1S/C19H22Cl2N4O/c1-12-15(9-16(20)17(21)23-12)19(26)24-7-4-5-13(11-24)18-22-10-14-6-2-3-8-25(14)18/h9-10,13H,2-8,11H2,1H3

• InChIKey:
• DVKKCLUAMLRFNV-UHFFFAOYSA-N

• (5,6-Dichloro-2-methylpyridin-3-yl)-[3-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-3-yl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C19H22Cl2N4O and its molecular weight is 393.31. The purity is usually 95%.

Dicyclohexyl[9,10-dihydro-12-(2-methoxyphenyl)-9,10-ethenoanthracen-11-yl]phosphine

Usually In Stock

• CAS RN:
• 1166994-78-0

• Formula:
• C35H39OP

• InChI:
• InChI=1S/C35H39OP/c1-36-31-23-13-12-22-30(31)34-32-26-18-8-10-20-28(26)33(29-21-11-9-19-27(29)32)35(34)37(24-14-4-2-5-15-24)25-16-6-3-7-17-25/h8-13,18-25,32-33H,2-7,14-17H2,1H3

• InChIKey:
• TWLOVWRCGQNALJ-UHFFFAOYSA-N

• Dicyclohexyl[9,10-dihydro-12-(2-methoxyphenyl)-9,10-ethenoanthracen-11-yl]phosphine is a useful research compound. Its molecular formula is C35H39OP and its molecular weight is 506.7 g/mol. The purity is usually 95%.

2,3-Difluoro-4-(trifluoromethoxy)benzonitrile

In Stock

• CAS RN:
• 1404194-78-0

• Formula:
• C8H2F5NO

• InChI:
• InChI=1S/C8H2F5NO/c9-6-4(3-14)1-2-5(7(6)10)15-8(11,12)13/h1-2H

• InChIKey:
• GWMOLENNARQMQC-UHFFFAOYSA-N

• 2,3-Difluoro-4-(trifluoromethoxy)benzonitrile is a useful research compound. Its molecular formula is C8H2F5NO and its molecular weight is 223.1 g/mol. The purity is usually 95%.

4-(2,2,2-Trifluoroethyl)benzaldehyde

In Stock

• CAS RN:
• 1360594-78-0

• Formula:
• C9H7F3O

• InChI:
• InChI=1S/C9H7F3O/c10-9(11,12)5-7-1-3-8(6-13)4-2-7/h1-4,6H,5H2

• InChIKey:
• PCYNRZZHBBBWCC-UHFFFAOYSA-N

• 4-(2,2,2-Trifluoroethyl)benzaldehyde is a useful research compound. Its molecular formula is C9H7F3O and its molecular weight is 188.149. The purity is usually 95%.

Ethyl 4-amino-2,5-dimethylthiophene-3-carboxylate

Usually In Stock

• CAS RN:
• 2248294-78-0

• Formula:
• C9H13NO2S

• InChI:
• InChI=1S/C9H13NO2S/c1-4-12-9(11)7-5(2)13-6(3)8(7)10/h4,10H2,1-3H3

• InChIKey:
• XBUIBXLAYMAOSU-UHFFFAOYSA-N

• Ethyl 4-amino-2,5-dimethylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C9H13NO2S and its molecular weight is 199.27. The purity is usually 95%.

1-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-3-[2-(4-methoxyphenyl)ethyl]urea

Usually In Stock

• CAS RN:
• 2379994-78-0

• Formula:
• C19H20N2O3S

• InChI:
• InChI=1S/C19H20N2O3S/c1-23-17-4-2-14(3-5-17)6-8-20-19(22)21-11-18-10-16(13-25-18)15-7-9-24-12-15/h2-5,7,9-10,12-13H,6,8,11H2,1H3,(H2,20,21,22)

• InChIKey:
• AOSOFLBPFDTEGG-UHFFFAOYSA-N

• 1-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-3-[2-(4-methoxyphenyl)ethyl]urea is a useful research compound. Its molecular formula is C19H20N2O3S and its molecular weight is 356.44. The purity is usually 95%.

[(3S,4R)-3-Amino-4-cyclopropylpyrrolidin-1-yl]-[1-(tetrazol-1-yl)cyclohexyl]methanone;hydrochloride

In Stock

• CAS RN:
• 2418594-78-0

• Formula:
• C15H25ClN6O

• InChI:
• InChI=1S/C15H24N6O.ClH/c16-13-9-20(8-12(13)11-4-5-11)14(22)15(6-2-1-3-7-15)21-10-17-18-19-21;/h10-13H,1-9,16H2;1H/t12-,13+;/m0./s1

• InChIKey:
• MTWXDSKLYRXUTL-JHEYCYPBSA-N

• [(3S,4R)-3-Amino-4-cyclopropylpyrrolidin-1-yl]-[1-(tetrazol-1-yl)cyclohexyl]methanone;hydrochloride is a useful research compound. Its molecular formula is C15H25ClN6O and its molecular weight is 340.86. The purity is usually 95%.